Cas no 874493-45-5 (4-Isopropyl-6-methylpyridin-2(1H)-one)

• Product Name: 4-Isopropyl-6-methylpyridin-2(1H)-one
• CAS No: 874493-45-5
• MF: C₉H₁₃NO
• MW: 151.205622434616
• CID: 4827327
• PubChem ID: 58152500
• Update Time: 2024-03-01

4-Isopropyl-6-methylpyridin-2(1H)-one Chemical and Physical Properties

Names and Identifiers

• 4-ISOPROPYL-6-METHYLPYRIDIN-2(1H)-ONE
• 2(1H)-Pyridinone, 6-methyl-4-(1-methylethyl)-
• 6-methyl-4-propan-2-yl-1H-pyridin-2-one
• 4-Isopropyl-6-methylpyridin-2(1H)-one

• Inchi： 1S/C9H13NO/c1-6(2)8-4-7(3)10-9(11)5-8/h4-6H,1-3H3,(H,10,11)
• InChI Key： ILKTZOLAVLJTLT-UHFFFAOYSA-N
• SMILES： O=C1C=C(C=C(C)N1)C(C)C

Computed Properties

• Exact Mass: 151.1
• Monoisotopic Mass: 151.1
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 11
• Rotatable Bond Count: 1
• Complexity: 236
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.3
• Topological Polar Surface Area: 29.1

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Pyridines and derivatives Pyridinones
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Pyridines and derivatives Hydropyridines Pyridinones